Cas no 395102-06-4 (1H-Indazole-5-carbonitrile, 3-(phenylethynyl)-)

• Product Name: 1H-Indazole-5-carbonitrile, 3-(phenylethynyl)-
• CAS No: 395102-06-4
• MF: C₁₆H₉N₃
• MW: 243.262762784958
• CID: 1514278
• Update Time: 2024-08-24

1H-Indazole-5-carbonitrile, 3-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-carbonitrile, 3-(phenylethynyl)-
• 1H-Indazole-5-carbonitrile, 3-(2-phenylethynyl)-

• Inchi： 1S/C16H9N3/c17-11-13-7-9-16-14(10-13)15(18-19-16)8-6-12-4-2-1-3-5-12/h1-5,7,9-10H,(H,18,19)
• InChI Key： NJYQBGDZLIGADD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C#N)C=C2)C(C#CC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 243.07977

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 509.3±30.0 °C(Predicted)
• PSA: 52.47
• pka: 11.41±0.40(Predicted)